Cas no 2034447-66-8 (N-[2-(4-fluorophenyl)ethyl]-2-(oxan-4-yloxy)pyridine-4-carboxamide)

• Product Name: N-[2-(4-fluorophenyl)ethyl]-2-(oxan-4-yloxy)pyridine-4-carboxamide
• CAS No: 2034447-66-8
• MF: C₁₉H₂₁FN₂O₃
• MW: 344.380048513412
• CID: 5977841
• PubChem ID: 92084821
• Update Time: 2025-05-22

N-[2-(4-fluorophenyl)ethyl]-2-(oxan-4-yloxy)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenyl)ethyl]-2-(oxan-4-yloxy)pyridine-4-carboxamide
• F6475-3825
• AKOS026689793
• 2034447-66-8
• CHEMBL4984094
• N-(4-fluorophenethyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide

• Inchi： 1S/C19H21FN2O3/c20-16-3-1-14(2-4-16)5-9-22-19(23)15-6-10-21-18(13-15)25-17-7-11-24-12-8-17/h1-4,6,10,13,17H,5,7-9,11-12H2,(H,22,23)
• InChI Key： NLDUTGAEWBJAAA-UHFFFAOYSA-N
• SMILES： C1(OC2CCOCC2)=NC=CC(C(NCCC2=CC=C(F)C=C2)=O)=C1

Computed Properties

• Exact Mass: 344.15362070g/mol
• Monoisotopic Mass: 344.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[2-(4-fluorophenyl)ethyl]-2-(oxan-4-yloxy)pyridine-4-carboxamide

N-[2-(4-Fluorophenyl)ethyl]-2-(oxan-4-yloxy)pyridine-4-carboxamide: A Comprehensive Overview

N-[2-(4-Fluorophenyl)ethyl]-2-(oxan-4-yloxy)pyridine-4-carboxamide, also known by its CAS number 2034447-66-8, is a complex organic compound with significant potential in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we will delve into the structural composition, synthesis methods, pharmacological activities, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of N-[2-(4-fluorophenyl)ethyl]-2-(oxan-4-yloxy)pyridine-4-carboxamide is characterized by a pyridine ring at its core, which is substituted with a carboxamide group at the 4-position. The 2-position of the pyridine ring is occupied by an oxan-4-yloxy group, which introduces a cyclic ether moiety into the molecule. Additionally, the nitrogen atom of the carboxamide group is connected to a 2-(4-fluorophenyl)ethyl group, which adds a fluorinated aromatic substituent to the structure. This combination of functional groups and substituents contributes to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The presence of the 4-fluorophenyl group in N-[2-(4-fluorophenyl)ethyl]-2-(oxan-4-yloxy)pyridine-4-carboxamide suggests that this compound may exhibit favorable pharmacokinetic profiles. Furthermore, the oxan-4-yloxy group introduces a hydroxyl-containing ether moiety, which can potentially enhance solubility and stability in physiological environments.

The synthesis of N-[2-(4-fluorophenyl)ethyl]-2-(oxan-4-yloxy)pyridine-4-carboxamide involves a multi-step process that typically begins with the preparation of intermediates such as 2-hydroxypyridine derivatives. These intermediates are then subjected to various reactions, including oxidation, alkylation, and amide formation, to construct the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

In terms of pharmacological activity, N-[2-(4-fluorophenyl)ethyl]-2-(oxan-4-yloxy)pyridine-4-carboxamide has shown promise in several areas. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key inflammatory pathways. Additionally, this compound has exhibited moderate activity against certain cancer cell lines, suggesting its potential role in anticancer therapy. Recent research has also explored its effects on neurodegenerative diseases, where it has shown protective effects against oxidative stress-induced neuronal damage.

The application of N-[2-(4-fluorophenyl)ethyl]-2-(oxan-4-yloxy)pyridine-4-carboxamide extends beyond pharmaceuticals. Its unique chemical structure makes it a valuable component in agrochemicals and advanced materials. For instance, it has been investigated as a potential herbicide due to its ability to inhibit specific enzymes involved in plant growth regulation. Moreover, recent studies have explored its use as a building block for constructing supramolecular assemblies and functional materials.

Despite its promising attributes, further research is required to fully harness the potential of N-[2-(4-fluorophenyl)ethyl]-2-(oxan-4-yloxy)pyridine-4-carboxamide. Ongoing studies aim to optimize its pharmacokinetic properties through structural modifications and formulation strategies. Additionally, large-scale clinical trials are necessary to validate its safety and efficacy in human subjects.

In conclusion, N-[2-(4-fluorophenyl)ethyl]-2-(oxan-4-yloxy)pyridine-4-carboxamide (CAS No: 2034